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Compound of Interest

Compound Name: dimethylsila-14-crown-5
CAS No.: 70851-49-9
Cat. No.: B1584946

Get Quote

. J

Product Focus: Dimethylsila-14-crown-5 (CAS: 70851-49-9) Chemical Family: Organosilicon
Crown Ethers / lonophores Support Level: Advanced Research & Development[1]

Diagnostic Hub: Where is your experiment failing?

Before adjusting temperature parameters, use this logic flow to identify the root cause of your
experimental deviation. Dimethylsila-14-crown-5 (DMS-14C5) behaves differently than
standard carbon-based crown ethers (e.g., 15-crown-5) due to the hydrolytic susceptibility of
the Si-O bond.[1]

Troubleshooting Logic Flow
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Figure 1: Diagnostic logic for identifying failure modes in sila-crown ether applications.

The "Goldilocks Zone": Temperature Optimization
Guide

The operating temperature for DMS-14C5 is a critical variable governed by three competing
factors: Binding Affinity (Thermodynamics), Reaction Kinetics, and Hydrolytic Stability.[1]

A. The Thermodynamic Reality

Like most crown ethers, the complexation of metal cations (e.g., Na*, Lit) by DMS-14C5 is
exothermic (
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).
» Implication: As temperature increases, the stability constant (
) of the host-guest complex decreases.

o Common Error: Researchers often heat the reaction to "speed it up," inadvertently releasing
the guest ion from the crown ether cavity.

B. The Hydrolytic Threshold

The Si-O-C linkage in DMS-14C5 is significantly more labile than the C-O-C ether linkages in
standard 15-crown-5.[1]

» Mechanism: Nucleophilic attack by water at the silicon atom leads to ring opening, forming
linear silanols and glycols. This reaction is catalyzed by heat and pH extremes.[1]

Recommended Operating Parameters
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Deep Dive: The Hydrolysis Failure Mode

The most frequent cause of failure with DMS-14C5 is Ring Opening Hydrolysis.[1] Unlike all-
carbon crowns, which can survive boiling NaOH, sila-crowns degrade rapidly if moisture and
heat are present.[1]

The Degradation Pathway
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Figure 2: The irreversible degradation pathway of dimethylsila-14-crown-5 in the presence of
moisture and heat.[1]

Prevention Protocol:

« Solvent Drying: All solvents (DCM, Toluene, THF) must be dried over molecular sieves (3A or
4A) to <50 ppm water content.[1]

 Inert Atmosphere: Perform all high-temperature (>40°C) reactions under a positive pressure
of Nitrogen or Argon.[1]

o Workup: Avoid acidic aqueous workups. If an agueous wash is necessary, perform it cold
(0°C) and rapidly.[1]

Frequently Asked Questions (FAQS)
Q1: Why does DMS-14C5 show different selectivity than
15-crown-5 if they are analogs?

Answer: While both target similar cations (primarily Na* and Li+), the Si-O bond length (1.64 A)
is significantly longer than the C-O bond length (1.43 A).

o Effect: This distorts the cavity geometry.[1] Although DMS-14C5 has one fewer atom in the
ring (14 vs 15), the longer Si-O bonds result in a cavity size roughly equivalent to 15-crown-
5, but with reduced symmetry.[1] This often leads to "looser” binding, making temperature
control even more critical to maintain the complex.
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Q2: My Phase Transfer Catalysis (PTC) reaction stops
after 2 hours at 80°C. Why?

Answer: You have likely thermally degraded the catalyst.[1] At 80°C, trace moisture in your
reagents will rapidly hydrolyze the Si-O bond.[1]

¢ Solution: Lower the temperature to 50°C and extend the reaction time. Verify the water
content of your solid salts (nucleophiles); they must be anhydrous.

Q3: Can I distill DMS-14CS5 to purify it?

Answer: Yes, but caution is required.[1] The boiling point is 125-129°C at 0.5 Torr.[1][2]

e Warning: Do not attempt distillation at atmospheric pressure; the high temperature required
will cause decomposition.[1] Ensure the apparatus is flame-dried and the vacuum is stable
before heating.

Q4: Is DMS-14C5 compatible with strong bases?

Answer: It is moderately stable to bases (better than to acids), but less stable than carbon
crowns.[1] Strong hydroxide solutions at high temperatures will attack the silicon center.[1] For
strong base applications, keep temperatures <40°C.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1.1,3,6,9,12-Pentaoxa-2-silacyclotetradecane, 2,2-dimethyl- | CLOH2205Si | CID 116905 -
PubChem [pubchem.ncbi.nlm.nih.gov]

e 2. CAS Common Chemistry [commonchemistry.cas.org]

» To cite this document: BenchChem. [Technical Support Center: Optimizing Dimethylsila-14-
crown-5 Applications]. BenchChem, [2026]. [Online PDF]. Available at:
[https://Iwww.benchchem.com/product/b1584946/docs#technical-support-center-optimizing-
dimethylsila-14-crown-5-applications]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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